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Compound of Interest

Compound Name: 4-Amino-6-hydroxypyrimidine

Cat. No.: B372064

Physical Properties of 4-Amino-6-
hydroxypyrimidine: A Technical Guide

This guide provides an in-depth overview of the physical properties of 4-Amino-6-
hydroxypyrimidine, with a specific focus on its melting point and solubility. The information is
tailored for researchers, scientists, and professionals involved in drug development and
chemical synthesis.

Core Physical Characteristics

4-Amino-6-hydroxypyrimidine, a crucial heterocyclic compound, serves as a fundamental
building block in the synthesis of a variety of biologically active molecules. Its physical
properties are critical for its handling, formulation, and application in further chemical reactions.

Melting Point

The melting point of 4-Amino-6-hydroxypyrimidine has been consistently reported in a
narrow range, indicating a high degree of purity for the tested samples. The slight variations
observed can be attributed to different experimental methodologies or instrumental calibration.
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Property Value References
Melting Point 265 °C [1]

263 °C [2]

262-264 °C [31141(5]

Solubility Profile

The solubility of 4-Amino-6-hydroxypyrimidine is a key determinant of its utility in various
solvent systems for synthesis and biological assays. Currently, detailed quantitative solubility
data is limited in public literature. However, qualitative descriptions provide valuable guidance

for solvent selection.

Solvent Solubility References
Water Slightly soluble [4]
Dimethyl Sulfoxide (DMSO) Soluble [5]

Experimental Protocols

Detailed methodologies for the determination of melting point and solubility are crucial for
reproducing and verifying these physical properties.

Melting Point Determination

The melting point of pyrimidine derivatives is typically determined using the capillary method

with a melting point apparatus.

Objective: To determine the temperature at which the solid-to-liquid phase transition of 4-
Amino-6-hydroxypyrimidine occurs.

Apparatus and Materials:
» Melting point apparatus (e.g., Gallenkamp)[6]

o Capillary tubes (sealed at one end)
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e 4-Amino-6-hydroxypyrimidine sample (finely powdered)
e Spatula

o Thermometer (calibrated)

Procedure:

e Sample Preparation: A small amount of the finely powdered 4-Amino-6-hydroxypyrimidine
is packed into a capillary tube to a height of 2-3 mm. This is achieved by tapping the sealed
end of the tube on a hard surface.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus.

o Heating: The sample is heated at a steady rate. A slower rate of temperature increase (e.g.,
1-2 °C per minute) is used when approaching the expected melting point to ensure accuracy.

[7]

o Observation: The sample is observed through the magnifying lens of the apparatus. The
temperature at which the first drop of liquid appears is recorded as the onset of melting, and
the temperature at which the entire sample becomes a clear liquid is the final melting point.
The range between these two temperatures is reported.

» Replicates: The measurement is typically repeated to ensure reproducibility.[8]

Thermodynamic Solubility Determination

This protocol outlines the gravimetric method for determining the equilibrium solubility of a
compound in a given solvent.[8][9]

Objective: To determine the equilibrium concentration of 4-Amino-6-hydroxypyrimidine in a
specific solvent at a constant temperature.

Apparatus and Materials:

e Analytical balance

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b372064?utm_src=pdf-body
https://www.benchchem.com/product/b372064?utm_src=pdf-body
https://www.researchgate.net/publication/336732873_Thermal_analysis_of_some_novel_pyrimidine_derivatives
https://revroum.lew.ro/wp-content/uploads/2014/10/Art%2007.pdf
https://revroum.lew.ro/wp-content/uploads/2014/10/Art%2007.pdf
https://www.researchgate.net/publication/275473395_Measurement_and_Correlation_for_Solubility_of_Some_Pyrimidine_Derivatives_in_Different_Solvents
https://www.benchchem.com/product/b372064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Vials with screw caps

o Thermostatically controlled shaker or water bath

e Centrifuge

e Volumetric flasks and pipettes

e Solvent of interest (e.g., water, DMSO, methanol)

¢ 4-Amino-6-hydroxypyrimidine sample

Procedure:

o Sample Preparation: An excess amount of solid 4-Amino-6-hydroxypyrimidine is added to
a known volume or mass of the selected solvent in a sealed vial. The presence of
undissolved solid is essential to ensure that a saturated solution is formed.[8][10]

o Equilibration: The vials are placed in a thermostatically controlled shaker or water bath set to
the desired temperature (e.g., 298.15 K). The mixture is agitated for a sufficient duration
(e.g., several hours) to allow the system to reach equilibrium.[8]

o Phase Separation: After equilibration, the suspension is centrifuged to separate the
undissolved solid from the saturated solution.

e Quantification: A known volume of the clear supernatant (the saturated solution) is carefully
transferred to a pre-weighed container.

» Solvent Evaporation: The solvent is evaporated from the container, typically under reduced
pressure or in a drying oven at a temperature that does not cause decomposition of the
solute.

o Mass Determination: The container with the dried solute is weighed. The mass of the
dissolved solid is determined by subtracting the initial weight of the empty container.

o Calculation: The solubility is calculated and can be expressed in various units, such as g/100
mL or mol/L.
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Visualized Experimental Workflow

The following diagram illustrates the key steps involved in the experimental determination of
thermodynamic solubility.
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Experimental Workflow: Thermodynamic Solubility Determination
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Caption: Workflow for Thermodynamic Solubility Determination.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b372064?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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